Cas no 62322-15-0 (Pyridine, 1,4-dihydro-3,5-dimethyl-1-nitro-4-(1-nitroethyl)-)

• Product name: Pyridine, 1,4-dihydro-3,5-dimethyl-1-nitro-4-(1-nitroethyl)-
• CAS No: 62322-15-0
• MF: C₉H₁₃N₃O₄
• MW: 227.217221975327
• CID: 449377
• PubChem ID: 12303502

Pyridine, 1,4-dihydro-3,5-dimethyl-1-nitro-4-(1-nitroethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 1,4-dihydro-3,5-dimethyl-1-nitro-4-(1-nitroethyl)-
• 3,5-dimethyl-1-nitro-4-(1-nitroethyl)-4H-pyridine
• InChI=1/C9H13N3O4/c1-6-4-10(12(15)16)5-7(2)9(6)8(3)11(13)14/h4-5,8-9H,1-3H3
• 62322-15-0
• DTXSID80486686
• CJSITVGXYHUSKJ-UHFFFAOYSA-

• Inchi： InChI=1S/C9H13N3O4/c1-6-4-10(12(15)16)5-7(2)9(6)8(3)11(13)14/h4-5,8-9H,1-3H3
• InChI Key： CJSITVGXYHUSKJ-UHFFFAOYSA-N
• SMILES： CC1=CN(C=C(C1C(C)[N+](=O)[O-])C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 227.09069
• Monoisotopic Mass: 227.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 94.9Ų

Experimental Properties

• PSA: 89.52